Cas no 170486-74-5 (Methanone, bis(1H-1,2,4-triazol-3-yl)-)

• Product Name: Methanone, bis(1H-1,2,4-triazol-3-yl)-
• CAS No: 170486-74-5
• MF: C₅H₄N₆O
• MW: 164.124858856201
• CID: 1352687
• Update Time: 2024-08-17

Methanone, bis(1H-1,2,4-triazol-3-yl)- Chemical and Physical Properties

Names and Identifiers

• Methanone, bis(1H-1,2,4-triazol-3-yl)-
• bis(1H-1,2,4-triazol-5-yl)methanone

• Inchi： 1S/C5H4N6O/c12-3(4-6-1-8-10-4)5-7-2-9-11-5/h1-2H,(H,6,8,10)(H,7,9,11)
• InChI Key： VRAVWQUXPCWGSU-UHFFFAOYSA-N
• SMILES： C(C1NN=CN=1)(C1NN=CN=1)=O

Computed Properties

• Exact Mass: 164.04482
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 12
• Rotatable Bond Count: 2

Experimental Properties

• PSA: 100.21